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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone
CAS No.: 22841-82-3
Cat. No.: B15591052
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

(1R)-Chrysanthemolactone is a naturally occurring monoterpenoid that can be isolated from
the flowers of plants such as Dendranthema indicum.[1][2] As a member of the terpenoid class,
which constitutes a large family of natural products, it holds potential interest for various
scientific applications. This document provides a concise overview of its known chemical
properties and outlines a general methodology for its extraction and analysis, tailored for a
technical audience.

Physicochemical and Structural Data

The fundamental chemical and physical properties of (1R)-Chrysanthemolactone are
summarized below. It is important to note that some of the physical data, such as boiling and
flash points, are estimated values.
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Property Value Reference

(1R,6S)-4,4,7-trimethyl-3-

UPAC Name oxabicyclo[4.1.0]heptan-2-one

CAS Number 14087-70-8 [31[4]
Molecular Formula C10H1602 [11[31[5]
Molecular Weight 168.23 g/mol [11[31[5]
Boiling Point 235.6 °C (estimated) [5]
Flash Point 90.1 °C (estimated) [5]

Store at 10°C - 25°C for long-
Storage . [5]
term stability.

Experimental Protocols

While specific, validated protocols for the isolation of (1R)-Chrysanthemolactone are not
widely published in open literature, a generalized workflow for the extraction of monoterpenoids
from plant matter can be effectively applied. The following methodology is a representative
protocol based on standard techniques for extracting terpenoids from plant sources like
Chrysanthemum.[6][7]

Generalized Extraction and Isolation Protocol

This protocol outlines a multi-step process beginning with extraction from dried plant material
and culminating in the purification of the target compound.

e Preparation of Plant Material:
o Obtain dried flower heads of a suitable Chrysanthemum species.
o Grind the material into a fine powder to maximize the surface area for solvent extraction.

e Solvent Extraction:
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o Terpenoids can be extracted using various organic solvents, with the choice depending on
the polarity of the target compounds.[6] For a relatively non-polar monoterpenoid like
chrysanthemolactone, a solvent system such as hexane or ethyl acetate is appropriate.[7]

o Suspend the powdered plant material in the chosen solvent (e.g., n-hexane) in a flask.

o Perform the extraction using a technique such as Soxhlet extraction or maceration with
agitation over several hours to ensure thorough extraction.[8]

o Filtration and Concentration:

o Filter the mixture to remove solid plant debris.

o Concentrate the resulting filtrate in vacuo using a rotary evaporator. This step removes the
bulk of the solvent, yielding a crude oleoresin extract.

« Purification via Chromatography:

o

The crude extract, containing a mixture of phytochemicals, requires further purification.

[¢]

Employ column chromatography with a silica gel stationary phase.[9]

[¢]

Elute the column with a gradient of non-polar to progressively more polar solvents (e.g., a
hexane-ethyl acetate gradient).

[¢]

Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify
those containing the compound of interest.

e Characterization and ldentification:

o Pool the pure fractions (as determined by TLC).

o Remove the solvent to yield the purified compound.

o Confirm the identity and purity of (1R)-Chrysanthemolactone using standard analytical
techniques, including:
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» Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and confirm
molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): For structural
elucidation.

» Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups.

Visualized Workflow

The logical flow of the experimental process, from plant material to pure compound analysis, is
a critical aspect of natural product chemistry.
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Fig 1. Generalized workflow for the isolation and analysis of (1R)-Chrysanthemolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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